Cas no 2248406-03-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-ethyl-1,3-oxazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-ethyl-1,3-oxazole-5-carboxylate
• CAS No: 2248406-03-1
• MF: C₁₄H₁₀N₂O₅
• MW: 286.23960351944
• CID: 5778361
• PubChem ID: 165976450
• Update Time: 2025-07-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-ethyl-1,3-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248406-03-1
• EN300-6514089
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-ethyl-1,3-oxazole-5-carboxylate

• Inchi： 1S/C14H10N2O5/c1-2-10-11(20-7-15-10)14(19)21-16-12(17)8-5-3-4-6-9(8)13(16)18/h3-7H,2H2,1H3
• InChI Key： RXOMDRWPNCRDOU-UHFFFAOYSA-N
• SMILES： O(C(C1=C(CC)N=CO1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 286.05897142g/mol
• Monoisotopic Mass: 286.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 89.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-ethyl-1,3-oxazole-5-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-ethyl-1,3-oxazole-5-carboxylate (CAS No. 2248406-03-1)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-ethyl-1,3-oxazole-5-carboxylate, identified by its CAS number 2248406-03-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features, including fused rings and functional groups, which make it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular framework of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-ethyl-1,3-oxazole-5-carboxylate incorporates an isoindole core, which is a nitrogen-containing heterocycle known for its biological activity. Isoindole derivatives have been widely studied for their potential roles in various biological processes, including anti-inflammatory, anti-tumor, and antimicrobial properties. The presence of a dioxo group (a cyclic ether with two oxygen atoms) and an oxazole ring further enhances the compound's complexity and functionality. These structural elements contribute to its unique electronic and steric properties, which are critical for its interaction with biological targets.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for therapeutic purposes. The dihydroisoindole scaffold is particularly noteworthy due to its ability to modulate biological pathways through selective binding to target proteins and enzymes. The 4-ethyl substituent in the molecule may play a role in enhancing solubility and bioavailability, while the 5-carboxylate group provides a site for further chemical modification or conjugation with other bioactive molecules.

Current research in the field of medicinal chemistry has highlighted the importance of structurally diverse compounds in addressing complex diseases. The synthesis and characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-ethyl-1,3-oxazole-5-carboxylate represent an effort to expand the chemical toolbox available for drug development. Advances in synthetic methodologies have enabled the efficient preparation of such complex molecules, allowing researchers to explore their potential applications more thoroughly.

The compound's potential biological activity has been explored through computational modeling and experimental studies. Computational approaches have been particularly valuable in predicting how 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 4 ethyl 13 oxazole5 carboxylate might interact with biological targets such as enzymes and receptors. These virtual screening methods help identify promising candidates for further experimental validation.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes or pathways relevant to diseases such as cancer and inflammation. The precise mechanism of action remains under investigation but preliminary findings are encouraging. The ability of 1,3-dioxo -2 , 3 -dihydro -1 H - isoindol -2 -ylyl 4 ethyl -13 oxazole5 carboxylate to modulate these pathways could make it a valuable lead compound for further development.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Modern synthetic techniques have made it possible to construct complex molecules like this one with greater precision than ever before. Advances in catalysis and green chemistry have also contributed to making the synthesis more sustainable and environmentally friendly.

The potential applications of 2248406 -03 - 1 extend beyond traditional pharmaceuticals. Its unique structural features make it attractive for use as an intermediate in the synthesis of more complex molecules or as a building block for novel materials with specialized properties. For instance , researchers are exploring its use in designing smart materials or functional polymers where such heterocyclic compounds can contribute desirable characteristics.

As our understanding of biological systems continues to grow , so does our appreciation for the importance of structurally diverse compounds like this one . The continued exploration of novel heterocycles will undoubtedly lead to new discoveries that could benefit human health . The study of compounds such as 2248406 -03 - 1 exemplifies how interdisciplinary approaches can drive innovation forward . By combining expertise from organic chemistry , medicinal biology , computational science , and material science , researchers can push boundaries and develop solutions where none existed before .